Cas no 17159-11-4 (1,1'-{Sulfanediylbis[(5-methyl-2,1-phenylene)ethane-1,1-diyl]}dibenzene)

• Product Name: 1,1'-{Sulfanediylbis[(5-methyl-2,1-phenylene)ethane-1,1-diyl]}dibenzene
• CAS No: 17159-11-4
• MF: C₃₀H₃₀S
• MW: 422.624207019806
• CID: 2781952
• Update Time: 2023-08-07

1,1'-{Sulfanediylbis[(5-methyl-2,1-phenylene)ethane-1,1-diyl]}dibenzene Chemical and Physical Properties

Names and Identifiers

• 1,1'-{Sulfanediylbis[(5-methyl-2,1-phenylene)ethane-1,1-diyl]}dibenzene

• Inchi： 1S/C30H30S/c1-21-15-17-29(27(19-21)23(3)25-11-7-5-8-12-25)31-30-18-16-22(2)20-28(30)24(4)26-13-9-6-10-14-26/h5-20,23-24H,1-4H3
• InChI Key： ZFTFFFFPLUKXET-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C=C1C(C)C1C=CC=CC=1)C1=CC=C(C)C=C1C(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 471
• XLogP3: 9.2
• Topological Polar Surface Area: 25.3